Cas no 2090929-36-3 (7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine)

• Product Name: 7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine
• CAS No: 2090929-36-3
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5239235
• Update Time: 2025-08-02

7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine

• Inchi： 1S/C10H14N2O3S/c1-12-16(2,13)10-6-9-8(5-7(10)11)14-3-4-15-9/h5-6H,3-4,11H2,1-2H3
• InChI Key： BFCFFVMAQZVMTM-UHFFFAOYSA-N
• SMILES： O=S(C)(C1C(N)=CC2=C(OCCO2)C=1)=NC

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 419.8±55.0 °C(Predicted)

Additional information on 7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine

Comprehensive Overview of 7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine (CAS No. 2090929-36-3): Properties, Applications, and Research Insights

The compound 7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine (CAS No. 2090929-36-3) is a specialized organic molecule with a unique structural framework. Its sulfanyl and benzodioxin moieties make it a subject of interest in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends, addressing common queries such as "what is the role of sulfanyl groups in drug design" and "how does benzodioxin derivatives contribute to material science."

Structurally, this compound features a methylimino group attached to a lambda6-sulfanyl center, which is rare in synthetic chemistry. The presence of a 1,4-benzodioxin ring system enhances its stability and bioavailability, making it a candidate for further exploration in medicinal chemistry. Researchers often search for "synthetic pathways for lambda6-sulfanyl compounds" or "benzodioxin derivatives in therapeutic applications," highlighting the growing demand for innovative molecular designs.

In the context of current research trends, 7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine aligns with the exploration of sulfur-containing heterocycles, a hot topic due to their versatility in catalysis and drug development. Its methyl-substituted amine functionality also opens doors for modifications, addressing questions like "how to optimize amine derivatives for higher efficacy." The compound's CAS No. 2090929-36-3 serves as a critical identifier for researchers tracking its patent status or commercial availability.

From an industrial perspective, this molecule's potential extends to functional materials, where its oxo-lambda6-sulfanyl group could contribute to advanced polymer systems. Searches such as "applications of sulfanyl compounds in material science" reflect the interdisciplinary interest in such structures. Moreover, its benzodioxin core is analogous to motifs found in natural products, sparking inquiries like "can benzodioxin derivatives mimic bioactive natural compounds."

Environmental and safety profiles are also key considerations. While not classified as hazardous, the compound's methylimino and sulfanyl groups warrant careful handling in lab settings. Researchers frequently ask "what are the stability conditions for sulfanyl-containing compounds," emphasizing the need for precise storage protocols. Regulatory compliance for CAS No. 2090929-36-3 remains straightforward, but updates should be monitored to align with global chemical standards.

In summary, 7-methyl(methylimino)oxo-lambda6-sulfanyl-2,3-dihydro-1,4-benzodioxin-6-amine represents a compelling case study in modern synthetic chemistry. Its multifaceted properties cater to diverse scientific inquiries, from "mechanistic studies of sulfanyl reactions" to "designing benzodioxin-based therapeutics." As research progresses, this compound may unlock novel applications, reinforcing its significance in both academic and industrial spheres.